4-((1-(2-((3r,5r,7r)-adamantan-1-yl)acetyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one

• IUPAC Name: 4-[1-[2-(1-adamantyl)acetyl]piperidin-4-yl]oxy-1,6-dimethylpyridin-2-one
• InChI: InChI=1S/C24H34N2O3/c1-16-7-21(11-22(27)25(16)2)29-20-3-5-26(6-4-20)23(28)15-24-12-17-8-18(13-24)10-19(9-17)14-24/h7,11,17-20H,3-6,8-10,12-15H2,1-2H3
• InChI Key: NTWBVRDXOLMNJI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1C)OC2CCN(CC2)C(=O)CC34CC5CC(C3)CC(C5)C4
• Molecular Formula: C24H34N2O3
• Molecular Weight: 398.5 g/mol

Description

4-((1-(2-((3r,5r,7r)-adamantan-1-yl)acetyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C24H34N2O3 and its molecular weight is 398.547. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

This compound is part of a broader category of molecules that have been synthesized and evaluated for their biological activities. Research in this area often explores the synthesis of novel molecular hybrids or derivatives involving adamantane structures and evaluates their potential as therapeutic agents due to their unique properties, such as high stability and bioavailability.

For instance, studies have shown the design and synthesis of molecular hybrids that combine adamantane with other pharmacophoric units to enhance anti-inflammatory and antimicrobial properties. These compounds have been tested against various bacterial strains and evaluated for their anti-inflammatory activity, demonstrating the versatile applications of adamantane derivatives in developing new therapeutic agents (Kalita et al., 2017; Al-Omar et al., 2010).

Structural and Mechanistic Insights

Research also extends to exploring the structural aspects of adamantane-containing compounds and their mechanisms of action. For example, crystallographic studies provide insights into the molecular conformations and interactions of these compounds, facilitating a better understanding of their biological activities. Such studies can reveal how adamantane derivatives interact with biological targets, contributing to the development of compounds with optimized efficacy and selectivity (Al-Mutairi et al., 2021).

Antimicrobial and Anti-inflammatory Activities

Adamantane derivatives have been extensively studied for their antimicrobial and anti-inflammatory activities. Synthesis of novel derivatives and evaluation of their biological activities highlight the potential of these compounds in addressing various diseases. Their action against a range of Gram-positive and Gram-negative bacteria, as well as their effectiveness in reducing inflammation, showcases the therapeutic potential of adamantane-based compounds (Al-Mutairi et al., 2019).